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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of
specimens for bond strength testing of Panavia TC, a tooth-colored, translucent adhesive resin
cement. The following sections outline standardized procedures for various substrates to
ensure reliable and reproducible results in a research setting.

Overview of Panavia TC

Panavia TC is a shade variation of Panavia 21, an adhesive resin cement known for its strong
bond to tooth structure and dental restorative materials.[1][2] It is a paste-paste system that
cures anaerobically.[2] The cement contains the adhesive monomer MDP (10-
Methacryloyloxydecyl dihydrogen phosphate), which is crucial for establishing a long-term,
durable bond to both tooth structure and metal or ceramic surfaces.[1] For optimal
performance, Panavia 21 (and by extension, the TC shade) is used in conjunction with ED
PRIMER for conditioning tooth surfaces.[1][2]

Experimental Protocols for Specimen Preparation

The following protocols are synthesized from various studies and manufacturer instructions to
provide a comprehensive guide for preparing specimens for different bond strength tests, such
as shear bond strength (SBS), microshear bond strength (uSBS), and push-out bond strength.
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Substrate Preparation: Human Dentin (for Shear Bond
Strength Testing)

This protocol describes the preparation of human dentin specimens for shear bond strength
testing.

Materials:

o Extracted human third molars (stored in saline or sodium azide solution)[3][4]

Acrylic resin

Silicon carbide (SiC) paper (e.g., 600-grit)[3][4]

Polishing machine

Distilled water

Procedure:

e Tooth Embedding: Embed the extracted human molars in acrylic resin discs to facilitate
handling and mounting in the testing apparatus.[3][4]

» Surface Grinding: Grind the occlusal surface of the embedded teeth using a polishing
machine with 600-grit SiC paper under running water to expose a flat, superficial dentin
surface.[3][4][5]

o Cleaning and Storage: Thoroughly rinse the specimens with distilled water to remove any
debris from the grinding process. Store the prepared specimens in distilled water at 37°C to
prevent dehydration prior to bonding procedures.[3][5]

Substrate Preparation: Zirconia (for Shear Bond
Strength Testing)

This protocol details the preparation of zirconia specimens, a common ceramic material used in
dental restorations.

Materials:
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» Sintered Y-TZP zirconia discs or blocks[6]

e Diamond saw (for sectioning)

« Silicon carbide (SiC) paper or diamond discs[7]
e Sandblasting unit

e Aluminum oxide particles (e.g., 50 um)[3][6][7]
 Ultrasonic cleaner

« Distilled water

Procedure:

e Specimen Sectioning and Mounting: If starting with a block, section the zirconia into coupons
of desired dimensions (e.g., 12 x 13 x 3 mm) using a diamond saw.[3] Mount the zirconia
specimens in acrylic resin discs.[3][7]

o Surface Finishing: Grind the surface of the zirconia flat using SiC paper or diamond discs.[7]

o Sandblasting (Air Abrasion): Sandblast the bonding surface with 50 um aluminum oxide
particles at a pressure of 2-3 bar.[3][6][7] This step is critical for increasing the surface area
and mechanical retention.

o Cleaning: Ultrasonically clean the sandblasted specimens in distilled water to remove any
residual abrasive particles and debris.[1][7]

Panavia TC Application and Specimen Assembly (Shear
Bond Strength)

This protocol outlines the application of Panavia TC and the assembly of the final test
specimen.

Materials:

e Prepared dentin or zirconia substrates
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e Panavia 21 Kit (including Panavia TC paste and ED PRIMER)[1]

e Applicator brushes

» Teflon tape with a circular hole (e.g., 3 mm diameter)[3][4][7]

o Stainless steel cylinders or composite resin for building the bonded component[3][4][7]
e Loading jig (to apply a consistent load during curing)[4][7]

e Oxygen-inhibiting gel (OXYGUARD I[1][2]

Procedure:

o Primer Application (for Dentin):

o Dispense one drop each of ED PRIMER Liquid A and Liquid B into a mixing dish and mix
for 3-5 seconds.[1]

o Apply the mixed primer to the prepared dentin surface and leave it for 60 seconds.[1]
o Gently air dry to evaporate the solvent, leaving a glossy surface.[1]

o Primer Application (for Zirconia): For zirconia, a separate primer containing MDP, such as
CLEARFIL CERAMIC PRIMER PLUS, is often recommended, although Panavia 21's
formulation also contains MDP.[1][8] Follow the manufacturer's instructions for the specific
zirconia primer being used.

» Bonding Site Definition: Apply a piece of single-sided adhesive Teflon tape with a precisely
sized hole (e.g., 3 mm diameter) to the center of the prepared substrate surface. This defines
the bonding area.[3][4][7]

o Panavia TC Dispensing and Mixing: Dispense the Panavia 21 Catalyst and Universal (TC
shade) pastes in the proper ratio and mix thoroughly.[1]

o Cement Application: Place a small amount of the mixed Panavia TC paste into the hole in
the Teflon tape on the substrate.[3][4][7]
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e Specimen Assembly: Place a stainless-steel cylinder or build a composite resin cylinder onto
the cement.[3][4][7]

e Curing:

o Place the assembled specimen into a loading jig and apply a consistent load (e.g., 100 g)
to standardize the cement layer thickness.[4]

o Apply an oxygen-inhibiting gel (OXYGUARD Il) around the margin of the bonded interface
to facilitate anaerobic curing.[1][2]

o Allow the cement to self-cure for the manufacturer-recommended time (typically around 10
minutes) at 37°C.[4]

Post-Curing Specimen Treatment

To simulate clinical conditions, specimens often undergo aging protocols before bond strength

testing.
Procedure:

o Water Storage: After the initial cure, remove any excess cement and store the specimens in
distilled water at 37°C for 24 hours before testing.[3][4][8]

e Thermocycling (Optional): For studies evaluating long-term bond durability, subject the
specimens to thermocycling (e.g., 3,000 to 10,000 cycles between 5°C and 55°C).[5][8]

Data Presentation

The following tables summarize representative bond strength data for Panavia cements from
various studies. Note that direct comparison between studies may be challenging due to

variations in methodologies.

Table 1: Shear Bond Strength of Panavia Cements to Various Substrates
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Mean Shear
. Standard
Panavia Surface Bond L.
Substrate . Deviation Reference
Version Treatment Strength
(MPa)
(MPa)
Human _ .
] Panavia V5 Tooth Primer 28.3 4.9 [3]
Dentin
] ] ) Sandblasting
Zirconia Panavia V5 25.1 5.2 [3]
(50 pum Al203)
Lithium ) Hydrofluoric
o Panavia V5 ) 36.9 6.5 [3]
Disilicate Acid Etch
Sandblasting
Titanium Panavia V5 (250 um 18.27 2.15 9]
Al203)
Titanium Panavia V5 No Treatment  7.91 1.34 [9]

Table 2: Microshear Bond Strength of Panavia V5 to Titanium with Different Surface Treatments

Surface Treatment

Mean Microshear Bond

Strength (MPa)

Standard Deviation (MPa)

No Treatment 7.91 1.34
Sandblasting (250 um Al203) 18.27 2.15
35% Hydrogen Peroxide 12.54 1.87

Data adapted from Nakhaei et

al. (2022)[9][10]

Visualized Workflows

The following diagrams illustrate the key experimental workflows described in the protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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